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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578

Introduction

Sec-butyl acetate (s-butyl acetate), with the CAS number 105-46-4, is a colorless, flammable
liquid characterized by a pleasant, fruity odor.[1] It is an ester of acetic acid and sec-butanol,
making it one of the four isomers of butyl acetate. Its favorable properties, including moderate
volatility, good solvency for a range of resins, and a favorable toxicological profile, have
established it as a versatile and crucial solvent and chemical intermediate across numerous
industries.[2][3] This technical guide provides a comprehensive review of the primary
applications of sec-butyl acetate, supported by quantitative data, detailed experimental
protocols, and process visualizations for researchers, scientists, and professionals in drug
development.

Core Applications of Sec-Butyl Acetate

Sec-butyl acetate's utility is widespread, with its primary function being an exceptional solvent.
[4] Its ability to dissolve a wide array of synthetic and natural resins makes it invaluable in the
formulation of coatings, inks, adhesives, and lacquers.[4][5] Furthermore, it serves as a
significant chemical intermediate in organic synthesis and as an extraction solvent in the
pharmaceutical industry.[6]

Coatings and Lacquers

The coatings industry is a major consumer of sec-butyl acetate. It is frequently used as a
solvent in the production of nitrocellulose lacquers, acrylic paints, polyurethane paints, and
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enamels.[4][5] Its moderate evaporation rate allows for controlled drying, which helps in the
formation of a smooth, uniform, and high-gloss finish, minimizing common defects like blushing
or poor film flow.[2][3] In metallic paints, sec-butyl acetate is used to dissolve cellulose acetate
butyrate, typically creating solutions of 15% to 20%.[4] It is often considered a cost-effective
and lower-toxicity substitute for other common solvents such as toluene and xylene.

Printing Inks and Adhesives

As a volatile solvent, sec-butyl acetate is employed in the formulation of printing inks,
particularly for processes like offset printing.[4] It aids in dissolving the ink's binder resins,
controlling viscosity for proper flow and transfer, and ensuring a reasonably fast drying time on
the substrate, which is critical for high-speed printing operations.[2] In adhesives, it helps to
dissolve polymers and control viscosity, ensuring appropriate application and bond strength.[2]

Pharmaceutical and Drug Development

In the pharmaceutical sector, sec-butyl acetate is utilized as an extraction solvent, notably in
the manufacturing and purification of antibiotics like penicillin.[5][7] The process involves liquid-
liquid extraction where penicillin is transferred from a fermentation broth to the sec-butyl
acetate solvent under specific pH conditions.[7][8] Its moderate volatility and good skin
permeability also make it a candidate as a component to promote drug absorption in topical
formulations.[5]

Chemical Synthesis and Other Applications

Sec-butyl acetate serves as a reaction medium in various chemical syntheses.[6] It is also
used in the cosmetics industry in products like nail polish removers and as a synthetic flavoring
ingredient in the food industry to impart fruity notes.[9] Additionally, it can be used as a cleaning
agent for degreasing metal surfaces and as a quick-drying agent for photographic materials.[4]
[10]

Quantitative Data

The physical and chemical properties of sec-butyl acetate are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CeH1202 [1]
Molecular Weight 116.16 g/mol [1]
CAS Number 105-46-4 [1]
Appearance Colorless liquid [1]
Odor Pleasant, fruity [1]
Density 0.872 g/mL at 25 °C [1]
Boiling Point 112 °C [1]
Melting Point -99 °C [1]
Flash Point 17 °C (closed cup) [1]
Vapor Pressure 17 mmHg at 25 °C [11]
Water Solubility 0.8 g/100 mL [1]
Refractive Index (n20/D) 1.389 [1]
Explosive Limits 1.7% - 9.8% [1]

Experimental Protocols

This section provides detailed methodologies for key experiments involving sec-butyl acetate.

Protocol 1: Synthesis of Sec-Butyl Acetate via Fischer
Esterification

This protocol describes the laboratory-scale synthesis of sec-butyl acetate from sec-butanol
and glacial acetic acid using sulfuric acid as a catalyst.

Materials:
e sec-Butanol

o Glacial Acetic Acid
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Concentrated Sulfuric Acid (H2SOa)

5% Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (brine) solution

Anhydrous Sodium Sulfate (Na2S0a4)

Diethyl ether (for extraction)
Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask, combine sec-butanol and a molar excess of glacial
acetic acid (e.g., 1.5 to 2 equivalents).[12]

o Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(approximately 5 drops).[12]

o Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating
mantle for 45-60 minutes.[12][13] The reaction temperature should be maintained around the
boiling point of the mixture.

e Cooling and Quenching: After the reflux period, allow the mixture to cool to room
temperature. Transfer the cooled mixture to a separatory funnel.
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e Washing:

o Wash the organic mixture with cold water to remove the excess acetic acid and sulfuric
acid.[12] Drain the lower aqueous layer.

o Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution.[12] Vent
the separatory funnel frequently to release the CO2 gas produced. Continue washing until
no more gas evolves. Drain the aqueous layer.

o Wash the organic layer with a saturated brine solution to remove most of the dissolved
water.[12] Drain the aqueous layer.

e Drying: Transfer the organic layer (crude sec-butyl acetate) to a clean flask and dry it over
anhydrous sodium sulfate.[12]

« Purification: Purify the crude ester by simple distillation.[13] Collect the fraction that boils at
approximately 112 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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